Cas no 2198241-46-0 (tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2198241-46-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.3153
• MDL: MFCD31742751
• CID: 5095893
• Update Time: 2026-03-02

tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
• 2-Azaspiro[3.4]octane-2-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, (6R)-
• tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
• E73496

• MDL： MFCD31742751
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-12(8-14)5-4-9(13)6-12/h9H,4-8,13H2,1-3H3/t9-/m1/s1
• InChI Key： CTDSKHCAIGOHQU-SECBINFHSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])[C@]([H])(C2([H])[H])N([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate

Professional Introduction to Tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2198241-46-0)

Tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2198241-46-0, this molecule represents a unique structural configuration that has been explored for its potential biological activities. The compound belongs to the spirocyclic class of molecules, which are known for their complex three-dimensional structures and diverse pharmacological properties.

The core structure of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate consists of an azaspiro ring system, which is a fusion of an aziridine ring and an octane ring. This unique arrangement contributes to the compound's distinct chemical and biological characteristics. The presence of the amino group at the 6-position and the tert-butyl ester moiety at the 2-position further enhances its molecular complexity and functionality.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The stereochemistry of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate, specifically the (R) configuration at the 6-position, plays a crucial role in determining its pharmacological activity. This stereochemical specificity has been a focus of numerous studies aimed at optimizing the compound's biological efficacy.

One of the most compelling aspects of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate is its potential as a lead compound in drug discovery. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further development.

The synthesis of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate presents unique challenges due to its complex structural features. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's structural complexity but also showcase the advancements in synthetic chemistry that enable the production of such intricate molecules.

The pharmacological profile of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate has been extensively studied in vitro and in vivo. Initial pharmacokinetic studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for evaluating its potential as a drug candidate, as they influence how the compound is processed within the body and its overall therapeutic efficacy.

Recent research has also explored the molecular mechanisms by which tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate interacts with biological targets. Using computational modeling and structural biology techniques, scientists have gained insights into how this compound binds to its intended targets and modulates their activity. These findings not only enhance our understanding of the compound's mechanism of action but also provide valuable information for designing more effective derivatives.

The development of novel therapeutic agents often involves modifying existing molecular structures to improve their pharmacological properties. In the case of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate, researchers have explored various structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. These modifications have led to the discovery of several promising analogs with improved therapeutic potential.

The regulatory landscape for new drug candidates is stringent, requiring thorough characterization and evaluation before clinical trials can begin. The synthesis, purification, and characterization of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate have been conducted under Good Manufacturing Practices (GMP) conditions to ensure compliance with regulatory standards. This adherence to regulatory guidelines is essential for advancing the compound through preclinical and clinical development phases.

The future prospects for (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.